2-cyclopropyl-1-(2-fluorophenyl)ethan-1-one
Description
“2-cyclopropyl-1-(2-fluorophenyl)ethan-1-one” is an organic compound . It is used as a reagent in the synthesis of potent anti-oxidant agents . It is also a pharmacological intermediate during the preparation of Prasugrel, a platelet inhibitor used for preventing the formation of blood clots .
Synthesis Analysis
The synthesis of “2-cyclopropyl-1-(2-fluorophenyl)ethan-1-one” can be achieved through an ester exchange reaction between styrene and 2-bromo-2-(2-fluorophenyl)acetic ester . The specific synthesis path involves the ester exchange reaction of styrene with 2-bromo-2-(2-fluorophenyl)acetic ester to obtain the target product .Molecular Structure Analysis
The molecular formula of “2-cyclopropyl-1-(2-fluorophenyl)ethan-1-one” is C11H11FO . The molecular weight is 178.21 . For more detailed structural information, you may refer to databases like ChemSpider or NIST Chemistry WebBook .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-cyclopropyl-1-(2-fluorophenyl)ethan-1-one” include a density of 1.574±0.06 g/cm3 (Predicted), a boiling point of 293.0±25.0 °C (Predicted), and a refractive index of 1.592 . It also has a flash point of 131.009°C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclopropyl-1-(2-fluorophenyl)ethan-1-one involves the reaction of cyclopropylacetic acid with 2-fluorobenzoyl chloride, followed by reduction of the resulting intermediate to yield the final product.", "Starting Materials": [ "Cyclopropylacetic acid", "2-fluorobenzoyl chloride", "Sodium borohydride", "Methanol", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve cyclopropylacetic acid in methanol and add hydrochloric acid to the solution.", "Step 2: Add 2-fluorobenzoyl chloride to the solution and stir for several hours at room temperature.", "Step 3: Extract the resulting intermediate with diethyl ether and wash with sodium hydroxide solution.", "Step 4: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the intermediate product.", "Step 5: Dissolve the intermediate product in methanol and add sodium borohydride to the solution.", "Step 6: Stir the reaction mixture at room temperature for several hours and then quench with hydrochloric acid.", "Step 7: Extract the product with diethyl ether and wash with sodium hydroxide solution.", "Step 8: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the final product, 2-cyclopropyl-1-(2-fluorophenyl)ethan-1-one." ] } | |
CAS RN |
1425367-26-5 |
Product Name |
2-cyclopropyl-1-(2-fluorophenyl)ethan-1-one |
Molecular Formula |
C11H11FO |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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